Cas no 63238-62-0 (Benzene, (4,4-dimethyl-1-pentenyl)-)

• Product Name: Benzene, (4,4-dimethyl-1-pentenyl)-
• CAS No: 63238-62-0
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 426929
• PubChem ID: 54242520
• Update Time: 2025-04-19

Benzene, (4,4-dimethyl-1-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (4,4-dimethyl-1-pentenyl)-
• 4,4-dimethylpent-1-enylbenzene
• 63238-62-0
• DTXSID90710000
• (4,4-Dimethylpent-1-en-1-yl)benzene

• Inchi： 1S/C13H18/c1-13(2,3)11-7-10-12-8-5-4-6-9-12/h4-10H,11H2,1-3H3
• InChI Key： QQZWUCNROCSFIG-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)CC=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes